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Compound of Interest

Compound Name: 2,3-Pentanedione

Cat. No.: B165514

This guide provides critical safety and logistical information for the handling and disposal of
2,3-Pentanedione, tailored for researchers, scientists, and drug development professionals.
The following procedural guidance is designed to ensure safe laboratory practices and mitigate
risks associated with this chemical.

Understanding the Hazards

2,3-Pentanedione is a highly flammable liquid and vapor that poses several health risks. It can
cause serious eye damage, skin irritation, and may lead to an allergic skin reaction.[1][2][3] The
most significant long-term risk is severe respiratory damage from prolonged or repeated
inhalation, which has been linked to bronchiolitis obliterans, a serious and irreversible lung
disease.[3][4][5][6] Due to its structural similarity to diacetyl, it is considered to have a
comparable toxic potency.[1][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2,3-Pentanedione. The selection
of appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.

e Eye and Face Protection: Always wear tightly fitting safety goggles conforming to EU
standard EN166 or NIOSH-approved safety glasses with side shields.[1][2] For tasks with a
higher risk of splashing, a face shield should be worn in addition to goggles.[1][8]
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¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[1]

Specific breakthrough time data for 2,3-Pentanedione is not widely available; therefore,

glove selection should be based on compatibility with ketones. Butyl rubber and Viton®

are often recommended for ketones, while materials like nitrile may offer protection for

splash contact but are not suitable for prolonged exposure.[9] Always consult the glove

manufacturer's specific chemical resistance data. Use proper glove removal technique to

avoid skin contact.[1]

o Protective Clothing: Wear impervious clothing, such as a chemically resistant lab coat or

apron.[2][8] For tasks with a high risk of exposure, flame-retardant and antistatic protective

clothing is recommended.[1]

o Respiratory Protection: All handling of 2,3-Pentanedione that may generate vapors should

be conducted in a certified chemical fume hood to maintain exposure below recommended

limits.[7][8] If engineering controls are insufficient or during emergency situations, use a

NIOSH-approved respirator.[8] For high airborne concentrations, a full-face supplied-air

respirator may be necessary.[4][8]

Quantitative Safety Data

The following tables summarize key quantitative data for 2,3-Pentanedione.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 600-14-6

Appearance Colorless to dark yellow liquid[7]
Boiling Point 110-112 °CJ[7]

Flash Point 19 °C (66 °F)[8][10]

Density 0.957 g/cm?3 at 25 °C[7]

| Vapor Pressure | 28.5 hPa at 20 °C[1][7] |
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Table 2: Occupational Exposure Limits

Organization Limit Type Value

Recommended Exposure
NIOSH o 9.3 ppb[1][11]
Limit (REL) - 8-hr TWA

Short-Term Exposure Limit
NIOSH _ 31 ppb[1][11]
(STEL) - 15-min

TWA: Time-Weighted Average. The NIOSH REL is based on the lowest level at which the
substance can be reliably quantified, not on a lower toxicity compared to similar compounds
like diacetyl.[11]

Table 3: General Glove Material Compatibility for Ketones

Material General Rating Notes

Recommended for
Butyl Rubber Very Good protection against
ketones.[9]

_ Offers excellent resistance to a
Viton® Very Good ) ]
wide range of chemicals.

Offers protection against a
Neoprene Fair to Good range of hazards, including

some ketones.[9]

Not generally recommended

for prolonged contact with
Nitrile Poor to Fair ketones.[9] Suitable for

incidental splash protection

only.

This table is a general guide. Users MUST consult the specific manufacturer's data for the
gloves being used against 2,3-Pentanedione or ketones.[3][6]
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Operational and Disposal Plans

Handling and Storage Protocol:

Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical
fume hood.[7][8]

« Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames. Use non-sparking tools.[2][7]

« Static Control: Implement measures to prevent the buildup of electrostatic charge, such as
grounding and bonding containers and equipment.[2][7]

o Storage: Store in a cool, dry, and well-ventilated location at a recommended temperature of
2-8°C.[7][10] Keep containers tightly sealed and stored upright to prevent leakage.[1][7]

Disposal Plan:

o Waste Classification: 2,3-Pentanedione and any contaminated materials (e.g., absorbent
pads, used PPE) must be treated as hazardous waste.[1][7]

» Containment: Do not mix with other waste. Leave chemicals in their original or appropriately
labeled containers.[1][11]

» Disposal: Arrange for disposal through a licensed professional waste disposal service.
Adhere to all local, regional, and national regulations.[1][7] Do not pour down the drain.[1][7]

Table 4: Emergency Response Protocols
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Incident Procedure

Immediately remove all contaminated
) clothing. Rinse the affected area with
Skin Contact . L
plenty of water. Seek medical attention if

skin irritation or a rash occurs.[7]

Immediately rinse with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact . o

easy to do so. Continue rinsing and seek

immediate medical help.[7]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Consult a physician immediately.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , -
unconscious person. Consult a physician

immediately.[7]

| Spill | Evacuate personnel to a safe area. Wear appropriate PPE. Remove all ignition sources.
Contain the spill using non-combustible absorbent materials (e.g., sand, earth, vermiculite) and
collect for disposal as hazardous waste.[1][7] |

Experimental Protocol: Air Sampling

To ensure workplace exposures remain below the recommended limits, air sampling may be
necessary. The following is a summary of the OSHA 1016 method for monitoring 2,3-
Pentanedione.

Methodology: OSHA 1016 (Validated)

o Sampling Media: The sample is collected using a sampling train consisting of two specially
dried silica gel tubes in series. Each tube contains a 600 mg section and a glass fiber filter
(GFF).[2]

o Sample Collection:
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o Connect the sampling train to a calibrated sampling pump.

o For Time-Weighted Average (TWA) sampling, a recommended flow rate is 0.05 L/min for a
total sample volume of 10 L (200 minutes).[2]

o For Short-Term Exposure Limit (STEL) sampling, a recommended flow rate is 0.2 L/min for
a total sample volume of 3 L (15 minutes).[2]

o Post-Collection Handling:

o Protect the sampling tubes from light during and after sampling by using an opaque tube
holder or wrapping them in aluminum foil.[2]

o As soon as sampling is complete, separate the two tubes and cap both ends of each tube
securely.[2]

o Samples must be kept cold and shipped to the analytical laboratory via overnight service
as soon as possible.[2]

e Analysis: The samples are analyzed using Gas Chromatography with a Flame lonization
Detector (GC-FID).[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,3-
Pentanedione, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 2,3-Pentanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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